Cas no 113520-28-8 (2-[3-(2-ethoxy-2-oxoethyl)phenyl]acetate)

• Product Name: 2-[3-(2-ethoxy-2-oxoethyl)phenyl]acetate
• CAS No: 113520-28-8
• MF: C₁₂H₁₃O₄
• MW: 221.229223966599
• CID: 2611027
• PubChem ID: 71337415
• Update Time: 2025-04-21

2-[3-(2-ethoxy-2-oxoethyl)phenyl]acetate Chemical and Physical Properties

Names and Identifiers

• 2-[3-(2-ethoxy-2-oxoethyl)phenyl]acetate
• DA-47800
• DTXSID10765133
• 113520-28-8
• [3-(2-Ethoxy-2-oxoethyl)phenyl]acetate

• Inchi： 1S/C12H14O4/c1-2-16-12(15)8-10-5-3-4-9(6-10)7-11(13)14/h3-6H,2,7-8H2,1H3,(H,13,14)/p-1
• InChI Key： BHGFHTPCVUDLDS-UHFFFAOYSA-M
• SMILES： O(CC)C(CC1C=CC=C(CC(=O)[O-])C=1)=O

Computed Properties

• Exact Mass: 221.08138389Da
• Monoisotopic Mass: 221.08138389Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives